RSV604
RSV604
RSV-604 is under investigation in clinical trial NCT00416442 (Safety, Tolerability and Pharmacokinetic Study of Single and Multiple Intravenous Doses of RSV604 in Healthy Subjects.).
Brand Name:
Vulcanchem
CAS No.:
676128-63-5
VCID:
VC0541975
InChI:
InChI=1S/C22H17FN4O2/c23-16-11-5-7-13-18(16)25-22(29)27-20-21(28)24-17-12-6-4-10-15(17)19(26-20)14-8-2-1-3-9-14/h1-13,20H,(H,24,28)(H2,25,27,29)/t20-/m1/s1
SMILES:
C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
Molecular Formula:
C22H17FN4O2
Molecular Weight:
388.4 g/mol
RSV604
CAS No.: 676128-63-5
Cat. No.: VC0541975
Molecular Formula: C22H17FN4O2
Molecular Weight: 388.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | RSV-604 is under investigation in clinical trial NCT00416442 (Safety, Tolerability and Pharmacokinetic Study of Single and Multiple Intravenous Doses of RSV604 in Healthy Subjects.). |
|---|---|
| CAS No. | 676128-63-5 |
| Molecular Formula | C22H17FN4O2 |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | 1-(2-fluorophenyl)-3-[(3S)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea |
| Standard InChI | InChI=1S/C22H17FN4O2/c23-16-11-5-7-13-18(16)25-22(29)27-20-21(28)24-17-12-6-4-10-15(17)19(26-20)14-8-2-1-3-9-14/h1-13,20H,(H,24,28)(H2,25,27,29)/t20-/m1/s1 |
| Standard InChI Key | MTPVBMVUENFFLL-HXUWFJFHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C2=N[C@@H](C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F |
| SMILES | C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F |
| Canonical SMILES | C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F |
| Appearance | Solid powder |
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